Cas no 2580101-64-8 (rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid)

• Product Name: rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid
• CAS No: 2580101-64-8
• MF: C₁₉H₁₆F₃NO₅
• MW: 395.329256057739
• CID: 6577593
• PubChem ID: 165891976
• Update Time: 2025-10-28

rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580101-64-8
• EN300-27726445
• rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid

• Inchi： 1S/C19H16F3NO5/c20-19(21,22)16(15(24)17(25)26)23-18(27)28-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14-16,24H,9H2,(H,23,27)(H,25,26)/t15-,16+/m0/s1
• InChI Key： GNWVTBKESIBJLT-JKSUJKDBSA-N
• SMILES： FC([C@@H]([C@@H](C(=O)O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 395.09805710g/mol
• Monoisotopic Mass: 395.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid

Introduction to rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid (CAS No. 2580101-64-8)

Rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid (CAS No. 2580101-64-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used as protecting groups in peptide synthesis. The unique structural features of this compound, including the trifluoromethyl group and the hydroxyl functionality, make it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid is characterized by a chiral center at the 2-position and a secondary amine protected by the Fmoc group. The trifluoromethyl group imparts significant lipophilicity and metabolic stability to the molecule, while the hydroxyl group provides a site for further functionalization or conjugation with other biomolecules. These properties make it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound in the synthesis of peptidomimetics and prodrugs. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming their limitations, such as poor oral bioavailability and rapid degradation by proteases. The presence of the Fmoc protecting group allows for controlled deprotection and coupling reactions, enabling the precise synthesis of complex peptide structures. Moreover, the trifluoromethyl group can enhance the pharmacokinetic properties of the resulting compounds, potentially improving their therapeutic efficacy.

In addition to its use in peptide synthesis, rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid has shown promise in the development of prodrugs. Prodrugs are biologically inactive derivatives that are converted into active drugs through metabolic processes in the body. The hydroxyl group in this compound can be conjugated with various targeting moieties or delivery systems to enhance drug delivery to specific tissues or cells. This approach can improve drug selectivity and reduce systemic side effects.

The synthesis of rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid typically involves several steps, including the protection of the amino group with Fmoc chloride and the introduction of the trifluoromethyl and hydroxyl functionalities through appropriate chemical reactions. The chiral centers at the 2-position can be introduced using chiral auxiliaries or enzymatic methods to ensure high enantiomeric purity. Recent advancements in asymmetric synthesis have further simplified these processes, making it easier to produce this compound on a larger scale.

The biological activity of rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid has been evaluated in various preclinical studies. These studies have demonstrated its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For example, derivatives of this compound have shown promising results in inhibiting inflammatory cytokines and promoting neuronal survival in vitro. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

In conclusion, rac-(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-2-hydroxybutanoic acid (CAS No. 2580101-64-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of peptidomimetics and prodrugs with improved pharmacological properties. Ongoing studies continue to explore its applications in drug discovery and development, highlighting its importance as a valuable tool for advancing therapeutic strategies.